methyl 3-[(dimethylsulfamoyl)oxy]benzoate

Specification

• CAS No.: 338396-38-6
• Molecular Formula: C10H13NO5S
• Molecular Weight: 259.28
• IUPAC Name: methyl 3-(dimethylsulfamoyloxy)benzoate
• Standard InChI: InChI=1S/C10H13NO5S/c1-11(2)17(13,14)16-9-6-4-5-8(7-9)10(12)15-3/h4-7H,1-3H3
• Standard InChI Key: OZSHONVWUXQGGL-UHFFFAOYSA-N
• SMILES: CN(C)S(=O)(=O)OC1=CC=CC(=C1)C(=O)OC

Introduction

Methyl 3-[(dimethylsulfamoyl)oxy]benzoate is a chemical compound that belongs to the class of benzoate esters. It is characterized by the presence of a dimethylsulfamoyl group attached via an oxy linkage at the 3-position of the benzoate structure. This compound is of interest due to its potential biological activities and applications in various fields.

Synthesis and Preparation

The synthesis of methyl 3-[(dimethylsulfamoyl)oxy]benzoate typically involves several key steps, including the formation of the benzoate ester backbone and the introduction of the dimethylsulfamoyl group. Detailed synthesis protocols may vary depending on the specific conditions and reagents used.

Biological Activities and Applications

Compounds with similar structures to methyl 3-[(dimethylsulfamoyl)oxy]benzoate are often investigated for their potential as antimicrobial and anti-inflammatory agents. The presence of the sulfamoyl group can enhance these biological activities.

Research Findings

Research on methyl 3-[(dimethylsulfamoyl)oxy]benzoate is limited, but studies on analogous compounds suggest potential applications in pharmaceuticals and biotechnology. For instance, compounds with sulfamoyl groups are known to interact with enzymes and receptors, which could lead to therapeutic effects.

Comparison with Related Compounds

Methyl 3-[(dimethylsulfamoyl)oxy]benzoate shares structural similarities with other benzoate esters, such as methyl 4-[(dimethylsulfamoyl)oxy]benzoate and methyl 3-(dimethylsulfamoyl)benzoate. These compounds differ in the position of the sulfamoyl group and the presence of chlorine substitutions, which can influence their biological properties.

Compound Name	Structure Type	Notable Characteristics
Methyl 3-[(dimethylsulfamoyl)oxy]benzoate	Benzoate Ester	Dimethylsulfamoyl group at the 3-position
Methyl 4-[(dimethylsulfamoyl)oxy]benzoate	Benzoate Ester	Dimethylsulfamoyl group at the 4-position
Methyl 3-(dimethylsulfamoyl)benzoate	Benzoate Ester	Lacks oxy linkage; investigated for similar biological activities

Safety and Handling

Handling methyl 3-[(dimethylsulfamoyl)oxy]benzoate requires standard laboratory precautions due to potential chemical hazards. Detailed safety information, including hazard codes and precautionary statements, should be consulted from reliable sources such as Material Safety Data Sheets (MSDS).